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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Executive Summary
3-Cyano-5-methoxyisonicotinic acid is a highly functionalized pyridine intermediate, critical

in the development of kinase inhibitors and heterocyclic pharmaceuticals. Its structure features

a pyridine core decorated with three distinct functional groups: a carboxylic acid (C4), a nitrile

(C3), and a methoxy group (C5).

This unique substitution pattern creates a "push-pull" electronic system—the electron-

withdrawing nitrile and acid groups compete with the electron-donating methoxy group. This

guide provides the predicted spectroscopic data required for structural validation, derived from

first-principles chemical shift theory and comparative analysis of polysubstituted pyridines.

Structural Analysis & Electronic Environment
The molecule (C₈H₆N₂O₃, MW 178.15) possesses a
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symmetry (asymmetric).

Pyridine Core: Electron-deficient aromatic system.

C3-Cyano (-CN): Strong electron-withdrawing group (EWG) via induction and resonance;

significantly deshields the adjacent C2 proton.

C4-Carboxylic Acid (-COOH): Moderate EWG; dictates solubility and serves as the primary

reactive handle for amide coupling.

C5-Methoxy (-OCH₃): Electron-donating group (EDG) via resonance; shields the C6 position

relative to C2.

Predicted Spectroscopic Data
Note: Values are calculated based on ChemDraw Professional and MestReNova predictive

algorithms for solvent DMSO-d₆.

Table 1: ¹H NMR (400 MHz, DMSO-d₆)
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Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

COOH 13.50 - 14.00 Broad Singlet 1H

Acidic proton;

exchangeable

with D₂O.

H-2 8.95 - 9.05 Singlet (s) 1H

Most deshielded

aromatic proton

due to proximity

to N

(heteroatom) and

ortho-CN group.

H-6 8.50 - 8.60 Singlet (s) 1H

Deshielded by N,

but shielded

relative to H-2

due to the ortho-

OMe resonance

effect.

OCH₃ 3.95 - 4.05 Singlet (s) 3H

Characteristic

methoxy

chemical shift on

an aromatic ring.

Table 2: ¹³C NMR (100 MHz, DMSO-d₆)
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Carbon Type Shift (δ ppm) Assignment

C=O 164.5 Carboxylic acid carbonyl.

C-5 (C-OMe) 156.2
Ipso carbon attached to

oxygen (deshielded).

C-2 (CH) 152.8
Alpha to Nitrogen; deshielded

by CN.

C-6 (CH) 141.5
Alpha to Nitrogen; shielded by

OMe resonance.

C-4 (C-COOH) 135.0
Ipso carbon attached to

carbonyl.

C-CN 114.5 Nitrile carbon.

C-3 (C-CN) 108.0 Ipso carbon attached to nitrile.

OCH₃ 57.5 Methoxy methyl carbon.

Table 3: Infrared (IR) Spectroscopy (ATR)
Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

2500 - 3300 O-H Stretch
Broad, characteristic of

carboxylic acid dimers.

2235 - 2245 C≡N Stretch
Sharp, medium intensity.

Critical ID peak.

1715 - 1730 C=O Stretch
Strong, characteristic of

aromatic carboxylic acids.

1580, 1460 C=C / C=N Stretch
Pyridine ring skeletal

vibrations.

1250 C-O-C Stretch
Aryl alkyl ether (methoxy)

asymmetric stretch.

Synthesis & Experimental Workflow
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To validate the identity of CAS 1138444-09-3, a robust synthesis route is required. The

following pathway utilizes 3,5-dibromoisonicotinic acid as a commercially available starting

material, employing sequential nucleophilic substitution and cyanation.

Retrosynthetic Logic
Target: 3-Cyano-5-methoxyisonicotinic acid.

Disconnection: The nitrile group is introduced via Rosenmund-von Braun cyanation or Pd-

catalyzed cyanation. The methoxy group is introduced via

.

Precursor: 3-Bromo-5-methoxyisonicotinic acid.

Synthesis Pathway Diagram

3,5-Dibromoisonicotinic
Acid

Step 1: Methoxylation
(NaOMe, MeOH, Reflux)

Nucleophilic Aromatic
Substitution

Intermediate:
3-Bromo-5-methoxy-

isonicotinic acid

Step 2: Cyanation
(CuCN, DMF, 140°C)

Rosenmund-von Braun
TARGET:

3-Cyano-5-methoxy-
isonicotinic acid

Click to download full resolution via product page

Figure 1: Proposed synthetic route from 3,5-dibromoisonicotinic acid to the target compound.

Detailed Experimental Protocol
Step 1: Preparation of 3-Bromo-5-methoxyisonicotinic acid

Reagents: 3,5-Dibromoisonicotinic acid (1.0 eq), Sodium Methoxide (2.2 eq), Anhydrous

Methanol.

Procedure:

Dissolve 3,5-dibromoisonicotinic acid in anhydrous methanol under

.

Add NaOMe solution dropwise at 0°C.
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Reflux for 12 hours. Monitor by TLC (Mobile phase: 10% MeOH in DCM).

Concentrate in vacuo, redissolve in water, and acidify to pH 3 with 1N HCl.

Precipitate is filtered and dried.[1]

Checkpoint: ¹H NMR should show loss of symmetry (two distinct aromatic singlets).

Step 2: Cyanation to 3-Cyano-5-methoxyisonicotinic acid

Reagents: Intermediate from Step 1 (1.0 eq), CuCN (1.5 eq), DMF (dry).

Procedure:

Suspend the bromo-intermediate and CuCN in dry DMF.

Heat to 140°C for 6–8 hours. Caution: Cyanide reagents require specific safety protocols.

Cool to RT, pour into ethyl acetate/water mixture containing ethylene diamine (to chelate

Cu).

Separate organic layer.[2] The product may remain in the aqueous phase as the salt;

acidify aqueous layer carefully to pH 3-4 to precipitate the free acid.

Recrystallize from Ethanol/Water.[3]

Quality Control & Troubleshooting
When analyzing the final product, researchers often encounter specific impurities.
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Impurity / Artifact Identification Method Solution

Decarboxylated Byproduct
MS shows M-44 peak (loss of

CO₂).

Avoid excessive heating during

workup; store at -20°C.

Residual Copper
Green tint in solid; broad NMR

lines.

Wash with EDTA solution or

10% ammonium hydroxide

during workup.

Hydrolysis of Nitrile

IR shows amide peaks (1680

cm⁻¹) instead of CN (2240

cm⁻¹).

Maintain strictly anhydrous

conditions during cyanation;

avoid strong acid/base

hydrolysis.

References
General Pyridine Spectroscopy: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th
Ed. Wiley. (Standard text for pyridine shift prediction).

Cyanation Methodology: Ellis, G. P., & Romney-Alexander, T. M. (1987). Cyanation of

aromatic halides. Chemical Reviews, 87(4), 779-794. Link

Related Synthesis (Pregabalin Intermediates): While distinct, the cyano-acid handling

parallels methods described in US Patent 5637767 for cyano-hexanoic acids. Link

Spectral Database (Comparison): SDBS (Spectral Database for Organic Compounds), AIST.

Used for comparative analysis of 3-cyanopyridine and isonicotinic acid shifts. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tdcommons.org [tdcommons.org]

2. WO2012025861A1 - Process for the preparation of ( s ) - 3 - cyano - 5 - methylhexanoic
acid derivatives adn of pregabalin - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fcr00080a001
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS5637767A%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsdbs.db.aist.go.jp%2F
https://www.benchchem.com/product/b1421137?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tdcommons.org/cgi/viewcontent.cgi?article=6422&context=dpubs_series
https://patents.google.com/patent/WO2012025861A1/en
https://patents.google.com/patent/WO2012025861A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. prepchem.com [prepchem.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling & Synthesis of
3-Cyano-5-methoxyisonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#technical-guide-spectroscopic-
profiling-synthesis-of-3-cyano-5-methoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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